2-(benzyloxy)-3-ethoxybenzaldehyde
Overview
Description
2-(Benzyloxy)-3-ethoxybenzaldehyde, also known as BEB, is an organic compound that belongs to the family of benzaldehydes. It is a yellowish powder that has a sweet, floral odor. BEB has been studied for its potential use in various scientific research applications due to its unique chemical properties.
Scientific Research Applications
2-(benzyloxy)-3-ethoxybenzaldehyde has been studied for its potential use in various scientific research applications. One of the most promising applications of 2-(benzyloxy)-3-ethoxybenzaldehyde is in the field of organic synthesis. 2-(benzyloxy)-3-ethoxybenzaldehyde can be used as a starting material for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 2-(benzyloxy)-3-ethoxybenzaldehyde is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. 2-(benzyloxy)-3-ethoxybenzaldehyde has been shown to inhibit the activity of certain enzymes that are involved in the synthesis of prostaglandins, which are important mediators of inflammation and pain.
Biochemical and Physiological Effects
2-(benzyloxy)-3-ethoxybenzaldehyde has been shown to have various biochemical and physiological effects in the body. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. 2-(benzyloxy)-3-ethoxybenzaldehyde has also been shown to have antioxidant properties and can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(benzyloxy)-3-ethoxybenzaldehyde in lab experiments is its unique chemical properties. 2-(benzyloxy)-3-ethoxybenzaldehyde is a versatile compound that can be easily synthesized and used as a starting material for the synthesis of various organic compounds. However, one of the limitations of using 2-(benzyloxy)-3-ethoxybenzaldehyde in lab experiments is its potential toxicity. 2-(benzyloxy)-3-ethoxybenzaldehyde can be toxic if ingested or inhaled, and proper safety precautions should be taken when handling this compound.
Future Directions
There are several future directions for the study of 2-(benzyloxy)-3-ethoxybenzaldehyde. One potential direction is the development of new synthetic methods for the production of 2-(benzyloxy)-3-ethoxybenzaldehyde and its derivatives. Another direction is the study of the pharmacological properties of 2-(benzyloxy)-3-ethoxybenzaldehyde and its potential use in the treatment of various diseases. Additionally, the study of the toxicology and safety of 2-(benzyloxy)-3-ethoxybenzaldehyde is an important area of research that should be further explored.
properties
IUPAC Name |
3-ethoxy-2-phenylmethoxybenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3/c1-2-18-15-10-6-9-14(11-17)16(15)19-12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPOIBFQNRYMSCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1OCC2=CC=CC=C2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyloxy-3-ethoxybenzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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